Cas no 61854-36-2 (5,7-dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one)

• Product Name: 5,7-dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one
• CAS No: 61854-36-2
• MF: C₁₅H₁₀O₆
• MW: 286.236304759979
• CID: 837598
• PubChem ID: 5316511
• Update Time: 2025-11-06

5,7-dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one Chemical and Physical Properties

Names and Identifiers

• 5,7-dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one
• Demethoxycapillarisin
• 6-demethoxycapilarisin
• 6-Demethoxycapillarisin
• [ "" ]
• AKOS032948873
• CS-0024114
• B0005-453380
• 5,7-Dihydroxy-2-(4-hydroxyphenoxy)-4H-1-benzopyran-4-one; 6-Demethoxycapillarisin
• FS-9286
• C17786
• SCHEMBL4657895
• Q27155277
• CHEBI:81338
• HY-N3720
• 5,7-Dihydroxy-2-(4-hydroxyphenoxy)-4H-1-benzopyran-4-one
• DTXSID60977421
• 2-(p-hydroxyphenoxy)-5,7-dihydroxychromone
• 61854-36-2
• C15H10O6

• Inchi： 1S/C15H10O6/c16-8-1-3-10(4-2-8)20-14-7-12(19)15-11(18)5-9(17)6-13(15)21-14/h1-7,16-18H
• InChI Key： UBSCDKPKWHYZNX-UHFFFAOYSA-N
• SMILES： O1C(=CC(C2C(=CC(=CC1=2)O)O)=O)OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 286.04800
• Monoisotopic Mass: 286.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.6±0.1 g/cm3
• Boiling Point: 535.9±50.0 °C at 760 mmHg
• Flash Point: 207.5±23.6 °C
• PSA: 100.13000
• LogP: 2.70210
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

5,7-dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5,7-dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one

Research Update on 5,7-Dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one (CAS: 61854-36-2): Recent Advances and Applications

5,7-Dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one (CAS: 61854-36-2) is a bioactive flavonoid derivative that has garnered significant attention in recent years due to its potential therapeutic applications in various diseases, including cancer, inflammation, and metabolic disorders. This compound, characterized by its unique chromen-4-one backbone and hydroxylated aromatic rings, exhibits a range of pharmacological activities, such as antioxidant, anti-inflammatory, and anticancer properties. Recent studies have further elucidated its mechanisms of action and explored its potential as a lead compound for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer effects of 5,7-dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one against breast cancer cell lines. The study demonstrated that the compound induces apoptosis via the mitochondrial pathway, with significant upregulation of pro-apoptotic proteins such as Bax and caspase-3. Additionally, the compound was found to inhibit the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in cancer. These findings suggest its potential as a targeted therapy for breast cancer, particularly in cases resistant to conventional treatments.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters in 2024, focused on the anti-inflammatory properties of this compound. Using in vitro and in vivo models, the researchers showed that 5,7-dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one effectively suppresses the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by inhibiting NF-κB activation. The study also highlighted its superior bioavailability compared to other flavonoid derivatives, making it a promising candidate for the development of anti-inflammatory drugs.

Recent advancements in synthetic chemistry have also facilitated the scalable production of 5,7-dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one. A 2024 report in Organic Process Research & Development detailed an optimized synthetic route that improves yield and purity while reducing environmental impact. This development is critical for enabling large-scale production and further preclinical studies.

In conclusion, 5,7-dihydroxy-2-(4-hydroxyphenoxy)chromen-4-one (CAS: 61854-36-2) represents a versatile and promising compound in the field of medicinal chemistry. Its multifaceted pharmacological activities, coupled with recent advancements in synthesis and mechanistic understanding, position it as a strong candidate for future drug development. Ongoing research is expected to explore its therapeutic potential in other disease models and optimize its pharmacokinetic properties for clinical translation.